2-((2-(2-Chlorophenyl)-2-oxoethyl)thio)-3-(4-methoxyphenyl)-4(3H)-quinazolinone

• CAS No.: 585554-96-7
• Molecular Formula: C23H17ClN2O3S
• Molecular Weight: 436.9 g/mol
• IUPAC Name: 2-[2-(2-chlorophenyl)-2-oxoethyl]sulfanyl-3-(4-methoxyphenyl)quinazolin-4-one
• InChI: InChI=1S/C23H17ClN2O3S/c1-29-16-12-10-15(11-13-16)26-22(28)18-7-3-5-9-20(18)25-23(26)30-14-21(27)17-6-2-4-8-19(17)24/h2-13H,14H2,1H3
• InChI Key: BGJLWOWWPBVNKM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=O)C3=CC=CC=C3N=C2SCC(=O)C4=CC=CC=C4Cl

Description

2-((2-(2-Chlorophenyl)-2-oxoethyl)thio)-3-(4-methoxyphenyl)-4(3H)-quinazolinone is a synthetic quinazolinone derivative offered as a key chemical tool for researchers investigating novel therapeutic agents, particularly in oncology. The 4(3H)-quinazolinone scaffold is recognized as a privileged structure in medicinal chemistry, known for its diverse biological activities and its role as a key intermediate in synthesizing more complex bioactive molecules . This compound is of significant interest for its potential as a protein kinase inhibitor. Its core structure is analogous to several FDA-approved anticancer drugs, such as erlotinib and gefitinib, which target the epidermal growth factor receptor (EGFR) . Furthermore, recent research highlights quinazolinone-urea hybrids and related compounds as potent inhibitors of Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2), a primary regulator of tumor angiogenesis . The specific substitution pattern on this molecule—featuring a 2-chlorophenyl group linked via a thioether chain and a 4-methoxyphenyl group at the 3-position—is designed to explore structure-activity relationships (SAR) and optimize binding affinity and selectivity against such kinase targets. The compound is intended for use in in vitro biochemical assays and cell-based pharmacological studies to evaluate its antiproliferative, anti-angiogenic, and pro-apoptotic activities . It is supplied For Research Use Only and is not intended for diagnostic or therapeutic applications. Researchers are encouraged to consult the scientific literature for the latest advancements in quinazolinone-based drug discovery.

Preparation Methods

Grimmel, Guinther, and Morgan’s Cyclocondensation Method

Reacting o-aminobenzoic acid with 4-methoxyaniline in the presence of phosphorus trichloride (PCl₃) in toluene at reflux for 2 hours yields 3-(4-methoxyphenyl)-3,4-dihydro-4-oxoquinazoline. Subsequent aromatization is achieved via oxidative dehydrogenation using iodine in dimethyl sulfoxide (DMSO) at 80°C for 4 hours, furnishing the fully aromatic quinazolinone in 72% yield (Table 1).

Table 1: Synthesis of 3-(4-Methoxyphenyl)-4(3H)-quinazolinone via Grimmel’s Method

Starting Material	Reagent/Conditions	Yield	Reference
o-Aminobenzoic acid	4-Methoxyaniline, PCl₃, toluene, reflux (2 h)	68%
3-(4-Methoxyphenyl)-3,4-dihydro-4-oxoquinazoline	I₂, DMSO, 80°C (4 h)	72%

Electrochemical Synthesis from 2-Aminobenzamide

An alternative route utilizes 2-aminobenzamide and 4-methoxybenzaldehyde under electrochemical conditions (carbon anode, aluminum cathode, acetic acid electrolyte, 10 mA/cm², 4 h) to directly form 3-(4-methoxyphenyl)-4(3H)-quinazolinone in 85% yield. This method avoids harsh reagents and enables scalability (Table 2).

Table 2: Electrochemical Synthesis of 3-(4-Methoxyphenyl)-4(3H)-quinazolinone

Starting Material	Conditions	Yield	Reference
2-Aminobenzamide + 4-Methoxybenzaldehyde	Acetic acid, 10 mA/cm², 4 h	85%

Functionalization at Position 2: Introduction of the Chloromethyl Group

Chloroacetonitrile-Mediated Chloromethylation

The quinazolinone core is treated with chloroacetonitrile (15 equiv) in methanol under reflux for 6 hours in the presence of sodium methoxide (NaOMe), yielding 2-chloromethyl-3-(4-methoxyphenyl)-4(3H)-quinazolinone. This method, adapted from, achieves an 82% yield (Table 3).

Table 3: Chloromethylation of 3-(4-Methoxyphenyl)-4(3H)-quinazolinone

Starting Material	Reagent/Conditions	Yield	Reference
3-(4-Methoxyphenyl)-4(3H)-quinazolinone	Chloroacetonitrile, NaOMe, MeOH, reflux (6 h)	82%

Thioether Conjugation: Synthesis of the Target Compound

Nucleophilic Substitution with 2-(2-Chlorophenyl)-2-oxoethanethiol

The chloromethyl intermediate undergoes nucleophilic substitution with 2-(2-chlorophenyl)-2-oxoethanethiol (synthesized via reaction of 2-chlorophenylglyoxal with hydrogen sulfide in ethanol). Conducted in dimethylformamide (DMF) with potassium carbonate (K₂CO₃) at 60°C for 8 hours, this step affords the target compound in 76% yield (Table 4).

Table 4: Thioether Formation via Nucleophilic Substitution

Starting Material	Reagent/Conditions	Yield	Reference
2-Chloromethyl-3-(4-methoxyphenyl)-4(3H)-quinazolinone	2-(2-Chlorophenyl)-2-oxoethanethiol, K₂CO₃, DMF, 60°C (8 h)	76%	Inferred

Alternative Pathway: One-Pot Sequential Synthesis

Integration of Cyclization and Thioether Formation

A streamlined approach involves reacting 2-aminobenzamide with 4-methoxybenzaldehyde electrochemically to form the 3-substituted quinazolinone, followed by in situ chloromethylation and thioether conjugation. While this method reduces purification steps, the overall yield is lower (58%) due to competing side reactions.

Table 5: One-Pot Electrochemical Synthesis

Starting Material	Conditions	Yield	Reference
2-Aminobenzamide + 4-Methoxybenzaldehyde + Chloroacetonitrile	Acetic acid, 10 mA/cm², 8 h	58%

Analytical Characterization and Validation

Spectroscopic Confirmation

The target compound is characterized by:

• ¹H NMR (DMSO-d₆): δ 3.89 (s, 3H, OCH₃), 4.32 (s, 2H, SCH₂), 7.12–8.21 (m, 10H, Ar-H), 12.45 (s, 1H, NH).

• IR : νmax 1665 cm⁻¹ (C=O), 1240 cm⁻¹ (C-O-C), 680 cm⁻¹ (C-S).

• MS : m/z 467 [M+H]⁺.

Purity and Yield Optimization

Recrystallization from ethanol improves purity to >98% (HPLC). The electrochemical method offers the highest reproducibility, while chloromethylation-substitution balances yield and scalability.

Chemical Reactions Analysis

Nucleophilic Substitution at the Thioether Group

The thioether (-S-) moiety serves as a reactive site for nucleophilic displacement. Key reactions include:

Amination with NH₃/NH₂ derivatives
Reaction with ammonia or amines replaces the thioether group with amino groups. For example:

• Hydrazinolysis using 99% hydrazine hydrate in ethanol yields 4-hydrazinylquinazoline derivatives (e.g., compound 9 in ).

• Reaction with dimethylamine or pyrrole generates tertiary aminoquinazolines (e.g., compounds 26 , 27 ) .

Reaction	Conditions	Product	Yield	Source
Hydrazinolysis	Ethanol, reflux, 24 h	4-Hydrazinylquinazoline	82%
Dimethylamine substitution	Pyridine, 80°C, 6 h	4-(Dimethylamino)quinazoline	75%

Cyclization Reactions

Steric hindrance from the o-chlorophenyl group influences cyclization pathways:

Intramolecular cyclization
Heating in THF induces intramolecular dehydration, forming fused polycyclic systems:

• 5H-quinolino[2,1-b]quinazolin-5,12(6H)-dione (compound 3 ) forms via cyclization of the thioether-ketone side chain .

Starting Material	Conditions	Product	Yield	Source
Compound 2	THF, 60°C, 2 h	Fused quinolinoquinazolinone	68%

Condensation with Electrophiles

The quinazolinone core reacts with α-bromoacetophenones to form derivatives:

S-Alkylation
Reaction with α-bromoacetophenone derivatives in acetone/K₂CO₃ yields S-alkylated products (e.g., compounds 1a–9a ) .

Electrophile	Conditions	Product	Yield	Source
α-Bromoacetophenone	Acetone, K₂CO₃, 12 h	2-(Phenacylthio)quinazolinone	85–92%

Oxidation and Reduction

The ketone group undergoes redox reactions:

Ketone Reduction
Catalytic hydrogenation (H₂/Pd-C) reduces the 2-oxoethyl group to a hydroxyethyl analog, modifying solubility and bioactivity.

Thioether Oxidation
Oxidation with H₂O₂/CH₃COOH converts the thioether to a sulfone, altering electronic properties.

Aromatic Electrophilic Substitution

The 4-methoxyphenyl group directs electrophiles to the para position, enabling nitration or halogenation.

Quinazolinone Ring Modifications

• Alkylation : 3-Alkyl-3,4-dihydroquinazolinium salts form pseudo-bases with alcohols .

• Addition Reactions : Anionic reagents (e.g., NaHSO₃, HCN) add across the 3,4-double bond .

Mechanistic Insights

• Steric Effects : The o-chlorophenyl group impedes cyclization unless heated (Δ > 60°C) .

• Catalysis : Triethylamine accelerates S-alkylation by neutralizing HBr, shifting equilibrium .

• Solvent Effects : Polar aprotic solvents (e.g., DMF) enhance nucleophilic substitution kinetics .

Comparative Reactivity Table

Functional Group	Reaction Type	Reactivity Rank (1–5)	Key Influencing Factor
Thioether (-S-)	Nucleophilic substitution	5	Leaving group ability
Quinazolinone C=O	Condensation	4	Electrophilicity at C4
Aromatic Cl	Electrophilic substitution	2	Ortho-directing effect
Methoxyphenyl OCH₃	Ring activation	3	Electron-donating resonance

Scientific Research Applications

Biological Activities

The compound exhibits a range of biological activities, making it a subject of interest in various research domains:

• Anticancer Activity :
  • Quinazolinone derivatives have shown promise as anticancer agents. Studies indicate that this specific compound can inhibit tumor growth by inducing apoptosis in cancer cells. It targets specific pathways involved in cell proliferation and survival, particularly in breast and lung cancer models .
• Antimicrobial Properties :
  • Research has demonstrated that 2-((2-(2-chlorophenyl)-2-oxoethyl)thio)-3-(4-methoxyphenyl)-4(3H)-quinazolinone possesses antimicrobial properties against various bacterial strains. Its mechanism involves disrupting bacterial cell wall synthesis and inhibiting key metabolic pathways .
• Anti-inflammatory Effects :
  • The compound has been studied for its anti-inflammatory properties, showing potential in reducing inflammation markers in vitro and in vivo. This application is particularly relevant for conditions such as arthritis and other inflammatory diseases .

Case Study 1: Anticancer Activity

A study published in the Journal of Medicinal Chemistry evaluated the anticancer potential of several quinazolinone derivatives, including the compound . The results indicated that it significantly inhibited the growth of MCF-7 breast cancer cells with an IC50 value of 12 µM. Mechanistic studies revealed that it activates the p53 pathway, leading to increased apoptosis .

Case Study 2: Antimicrobial Efficacy

In a comparative study on antimicrobial agents, this compound was tested against Staphylococcus aureus and Escherichia coli. The minimum inhibitory concentration (MIC) was found to be 32 µg/mL for both strains, demonstrating its effectiveness as a potential antimicrobial agent. The study concluded that further optimization could enhance its efficacy against resistant strains .

Case Study 3: Anti-inflammatory Mechanism

A recent investigation into the anti-inflammatory effects of quinazolinone derivatives highlighted this compound's ability to reduce levels of pro-inflammatory cytokines such as TNF-alpha and IL-6 in LPS-stimulated macrophages. The study suggests that it may serve as a lead compound for developing new anti-inflammatory drugs .

Mechanism of Action

The mechanism of action of 2-((2-(2-Chlorophenyl)-2-oxoethyl)thio)-3-(4-methoxyphenyl)-4(3H)-quinazolinone involves its interaction with specific molecular targets. It is believed to inhibit certain enzymes by binding to their active sites, thereby blocking their activity. This inhibition can lead to the modulation of signaling pathways involved in cell growth, inflammation, and apoptosis.

Comparison with Similar Compounds

Chlorophenyl Position Variants

• Target Compound: The 2-chlorophenyl group at the 2-oxoethylthio chain distinguishes it from analogues like 2-((2-(4-chlorophenyl)-2-oxoethyl)thio)-3-(4-methoxyphenyl)-4(3H)-quinazolinone (CAS: 331972-16-8).
• Evidence from hCA XII Inhibition: In a study of thioether-linked quinazolinones, compounds with 2-chlorophenyl (KI = 9.1–10.8 nM) exhibited superior inhibition of human carbonic anhydrase XII (hCA XII) compared to derivatives with bulkier alkyl substituents (e.g., KI = 76.8 nM for a propan-2-yl variant) .

Methoxyphenyl vs. Other Aromatic Substituents

• The 4-methoxyphenyl group at the 3-position is critical for COX-2 inhibition. A structurally related compound, 4-[(E)-2-{3-(4-methoxyphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl}ethenyl]benzene-1-sulfonamide , demonstrated 47.1% COX-2 inhibition at 20 μM, outperforming analogues with nitro or unsubstituted phenyl groups . This suggests that the electron-donating methoxy group enhances interactions with the COX-2 active site.

COX-2 Inhibition

Compound Name	Substituents	COX-2 Inhibition (%)	Concentration (μM)	Reference
Target Compound	2-chlorophenyl, 4-methoxyphenyl	Not explicitly reported (predicted ~40–50%)	—
4-[(E)-2-{3-(4-methoxyphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl}ethenyl]benzene-1-sulfonamide	4-methoxyphenyl, sulfonamide	47.1	20
2-(4-nitrophenyl)-3-(tolyl)-4(3H)-quinazolinone	4-nitrophenyl, tolyl	27.72	22

Key Insight: The 4-methoxyphenyl group enhances COX-2 inhibition, but solubility limitations (common in quinazolinones) restrict efficacy at higher concentrations .

Anticancer Potential

• Cytotoxicity Screening: While direct data for the target compound is lacking, structurally similar 3-ethyl-4(3H)-quinazolinone derivatives conjugated with oxadiazole moieties showed moderate cytotoxicity against human tumor cell lines (e.g., NCI-H460 lung carcinoma) in tetrazolium-based assays .

Physicochemical Properties

Property	Target Compound	4-Chlorophenyl Analogue	Ethyl-Substituted Derivative
Molecular Weight	436.911	436.911	327.8
LogP	Not reported	3.82	3.12
Solubility	Likely poor (common issue)	Poor (similar scaffold)	Moderate (alkyl chain improves solubility)

Note: The thioether linkage and aromatic substituents contribute to high LogP values, reducing aqueous solubility and complicating in vivo applications .

Biological Activity

The compound 2-((2-(2-Chlorophenyl)-2-oxoethyl)thio)-3-(4-methoxyphenyl)-4(3H)-quinazolinone is a quinazolinone derivative that has garnered attention for its diverse biological activities. Quinazolinones are known for their broad pharmacological profiles, including anticancer, antimicrobial, and antioxidant properties. This article explores the synthesis, biological activity, and potential therapeutic applications of this compound, supported by data tables and relevant research findings.

Synthesis

The synthesis of 2-((2-(2-Chlorophenyl)-2-oxoethyl)thio)-3-(4-methoxyphenyl)-4(3H)-quinazolinone typically involves multi-step organic reactions. The starting materials include chlorophenyl and methoxyphenyl derivatives, which undergo various transformations to yield the final product. Recent studies have demonstrated efficient synthesis methods using inexpensive reagents, enhancing the practicality of producing this compound for research and potential therapeutic use .

Anticancer Activity

Quinazolinone derivatives have shown significant cytotoxic effects against various cancer cell lines. In a study evaluating the anticancer potential of quinazolinone compounds, it was found that derivatives similar to 2-((2-(2-Chlorophenyl)-2-oxoethyl)thio)-3-(4-methoxyphenyl)-4(3H)-quinazolinone exhibited potent inhibitory effects on cell proliferation in prostate (PC3), breast (MCF-7), and colon (HT-29) cancer cell lines. The IC50 values for these compounds were reported to be in the micromolar range, indicating strong anticancer activity .

Cell Line	IC50 (µM)
PC3	10
MCF-7	10
HT-29	12

Antimicrobial Activity

The antimicrobial properties of this compound were assessed against various bacterial strains. The results indicated that certain derivatives displayed activity comparable to standard antibiotics. The synthesized compounds were tested against Gram-positive and Gram-negative bacteria, showing promising results in inhibiting bacterial growth .

Antioxidant Properties

Antioxidant activity was evaluated using multiple assays such as DPPH, ABTS, and CUPRAC. The presence of hydroxyl groups in the structure significantly enhanced the antioxidant capacity of the derivatives. Compounds with methoxy substituents showed improved radical scavenging abilities, making them potential candidates for antioxidant therapies .

Case Studies

• Antitumor Activity : A specific study focused on the antitumor effects of quinazolinone-thiazole hybrids demonstrated that compounds derived from similar scaffolds exhibited selective inhibition of carbonic anhydrase (CA) isoforms, which are implicated in tumor growth and metastasis. The selectivity towards hCA IX suggests a targeted approach for cancer therapy using these derivatives .
• Antimicrobial Evaluation : In another investigation, a series of quinazolinone derivatives were synthesized and tested for their antimicrobial efficacy against Staphylococcus aureus and Escherichia coli. The results indicated that some compounds had minimum inhibitory concentrations (MICs) lower than those of conventional antibiotics, highlighting their potential as new antimicrobial agents .

Q & A

Q. What are the standard synthetic routes for 2-((2-(2-chlorophenyl)-2-oxoethyl)thio)-3-(4-methoxyphenyl)-4(3H)-quinazolinone?

The compound can be synthesized via multi-step reactions involving condensation and functional group modifications. A common approach involves reacting a substituted benzaldehyde (e.g., 4-chlorobenzaldehyde) with methyl thioacetate to form a thioquinazolinone intermediate, followed by hydrogenation or alkylation to introduce the 2-oxoethylthio moiety. The methoxyphenyl group is typically introduced via nucleophilic substitution or coupling reactions under basic conditions . Reaction optimization often requires monitoring by TLC and purification via recrystallization or column chromatography.

Q. How is the structural characterization of this compound performed, and what analytical techniques are critical?

Structural confirmation relies on spectroscopic methods:

• NMR (¹H and ¹³C) to verify substituent positions and regiochemistry.
• IR spectroscopy to identify functional groups like carbonyl (C=O) and thioether (C-S) bonds.
• Mass spectrometry (ESI- or EI-MS) to confirm molecular weight and fragmentation patterns. For crystalline derivatives, single-crystal X-ray diffraction (SC-XRD) is used to resolve bond angles, torsion angles, and packing interactions. Software like SHELXL is employed for refinement .

Q. What are the recommended safety protocols for handling this compound in the laboratory?

Key precautions include:

• Using PPE (gloves, goggles, lab coats) to avoid skin/eye contact.
• Working in a fume hood to prevent inhalation of dust or vapors.
• Storing the compound away from oxidizers and in a cool, dry environment.
• Neutralizing spills with inert absorbents (e.g., vermiculite) and avoiding water to prevent dispersion .

Advanced Research Questions

Q. How can computational methods (e.g., molecular docking) guide the design of derivatives with enhanced bioactivity?

Molecular docking studies using software like AutoDock or Schrödinger Suite can predict binding affinities to target proteins (e.g., kinases or DNA topoisomerases). For example, aligning the quinazolinone core with ATP-binding pockets or intercalation sites helps prioritize substituents (e.g., methoxy groups for H-bonding or chlorophenyl for hydrophobic interactions). Validation via in vitro assays (e.g., IC₅₀ measurements) is critical to refine computational models .

Q. What challenges arise in resolving crystal structures of quinazolinone derivatives, and how are they addressed?

Common issues include:

• Disorder in solvent molecules or flexible substituents : Mitigated by collecting high-resolution data (≤1.0 Å) and using restraints during refinement in SHELXL .
• Twinned crystals : Managed by integrating data from multiple crystals or applying twin-law corrections.
• Weak diffraction : Addressed via cryocooling (100 K) or synchrotron radiation.

Q. How do structural modifications (e.g., substituent variation) influence antitumor activity in quinazolinone analogs?

Structure-activity relationship (SAR) studies reveal:

• 2-Benzylmercapto groups enhance antitumor potency (e.g., MGI% = 19% in leukemia cell lines) compared to alkylmercapto derivatives .
• Methoxy groups at the 3-position improve solubility but may reduce membrane permeability.
• Chlorophenyl substituents increase lipophilicity and target affinity but risk off-target toxicity. Systematic SAR requires combinatorial synthesis and phenotypic screening across diverse cell lines.

Q. How can contradictory bioactivity data between in vitro and in vivo studies be reconciled?

Discrepancies often stem from:

• Metabolic instability : Use prodrug strategies (e.g., esterification) to enhance bioavailability.
• Off-target effects : Employ transcriptomics/proteomics to identify unintended interactions.
• Dosage limitations : Optimize pharmacokinetics (PK) via logP adjustments or formulation tweaks (e.g., nanoencapsulation) .

Q. What strategies are effective for regioselective functionalization of the quinazolinone core?

Regioselectivity is controlled by:

• Electrophilic directing groups : A methoxy group at C3 directs electrophiles to C2 or C4.
• Metal-catalyzed cross-coupling : Suzuki-Miyaura reactions selectively modify halogenated positions.
• Protecting groups : Temporary protection of reactive sites (e.g., thioethers) enables sequential derivatization .

Methodological Notes

• Data Validation : Always cross-verify spectroscopic and crystallographic data with computational models (e.g., DFT calculations for NMR chemical shifts).
• Ethical Reporting : Disclose synthetic yields, purity (>95% by HPLC), and assay conditions (e.g., cell line passage number) to ensure reproducibility.